Cas no 2138140-30-2 (5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one)

5-Amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one is a specialized heterocyclic compound featuring a dihydropyridinone core with amino and hydroxyl functional groups. Its structural uniqueness, including the 2-hydroxy-2-methylpropyl substituent, enhances solubility and reactivity, making it valuable in pharmaceutical and agrochemical research. The compound’s stability under physiological conditions and its potential as a building block for bioactive molecules highlight its utility in drug discovery. Its well-defined synthesis pathway ensures consistent purity, supporting applications in medicinal chemistry and material science. The presence of both amino and hydroxyl groups offers versatility for further derivatization, enabling tailored modifications for target-specific applications.
5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one structure
2138140-30-2 structure
Product Name:5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one
CAS No:2138140-30-2
MF:C10H16N2O2
MW:196.246242523193
CID:6055784
PubChem ID:165473708
Update Time:2025-06-08

5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one
    • 2138140-30-2
    • EN300-1109786
    • Inchi: 1S/C10H16N2O2/c1-7-4-9(13)12(5-8(7)11)6-10(2,3)14/h4-5,14H,6,11H2,1-3H3
    • InChI Key: LQEKSWQUOYNMNO-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CN1C(C=C(C)C(=C1)N)=O

Computed Properties

  • Exact Mass: 196.121177757g/mol
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 66.6Ų

5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one Pricemore >>

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Additional information on 5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one

Introduction to 5-Amino-1-(2-Hydroxy-2-Methylpropyl)-4-Methyl-1,2-Dihydropyridin-2-One (CAS No. 2138140-30-2)

5-Amino-1-(2-Hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 2138140-30-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2138140-30-2, is a derivative of dihydropyridine, a class of compounds known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, including the presence of an amino group, a hydroxy-methylpropyl substituent, and a methyl group, contribute to its distinct chemical and biological properties.

The synthesis of 5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one has been extensively studied in recent years. One of the key methods involves the condensation of 5-amino-4-methylpyridin-2(1H)-one with 2-hydroxy-2-methylpropanal, followed by reduction to form the desired dihydropyridine derivative. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of its chemical properties, 5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one exhibits excellent solubility in polar solvents such as water and ethanol. Its stability under various conditions, including pH and temperature variations, has been thoroughly investigated. The compound is also known for its low toxicity and high biocompatibility, which are crucial factors for its potential use in pharmaceutical applications.

The biological activities of 5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one have been the subject of numerous studies. One of the most promising areas of research is its potential as an antidiabetic agent. Recent studies have shown that this compound can effectively lower blood glucose levels by enhancing insulin sensitivity and promoting glucose uptake in target tissues. Additionally, it has been found to exhibit anti-inflammatory properties, which may contribute to its overall therapeutic benefits.

Beyond its antidiabetic and anti-inflammatory effects, 5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one has also shown promise in neuroprotective applications. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and reduce neuroinflammation, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one has been extensively characterized. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with major metabolites being excreted via urine and feces. These pharmacokinetic properties make it suitable for both acute and chronic dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one in various therapeutic indications. Early results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide further insights into its clinical potential.

In conclusion, 5-amino-1-(2-hydroxy-2-methylpropyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 2138140-30-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its mechanism of action and clinical utility, paving the way for its potential use in treating various diseases.

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